Cas no 1429510-63-3 (4-iodo-2-methoxy-3,5-dimethyl-pyridine)

• Product Name: 4-iodo-2-methoxy-3,5-dimethyl-pyridine
• CAS No: 1429510-63-3
• MF: C₈H₁₀INO
• MW: 263.075574398041
• CID: 5291655
• Update Time: 2026-03-10

4-iodo-2-methoxy-3,5-dimethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxy-3,5-dimethylpyridine
• 4-iodo-2-methoxy-3,5-dimethyl-pyridine

• Inchi： 1S/C8H10INO/c1-5-4-10-8(11-3)6(2)7(5)9/h4H,1-3H3
• InChI Key： ZYDSBNIUTYENQC-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(C)C(I)=C1C

Additional information on 4-iodo-2-methoxy-3,5-dimethyl-pyridine

Introduction to 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine (CAS No. 1429510-63-3)

4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine (CAS No. 1429510-63-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine substituent, a methoxy group, and two methyl groups attached to the pyridine ring. These functional groups contribute to its chemical reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The iodo substituent in 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine is particularly noteworthy due to its utility in cross-coupling reactions. Iodo-substituted compounds are often used as precursors in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active molecules. The presence of the methoxy group enhances the compound's solubility and stability, while the methyl groups provide steric protection and influence the electronic properties of the pyridine ring.

In recent years, there has been a growing interest in the use of 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine as a building block for the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a scaffold for designing inhibitors of specific enzymes involved in various diseases. The researchers demonstrated that derivatives of 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its applications in medicinal chemistry, 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine has also shown promise in the field of agrochemicals. A recent study published in Pesticide Biochemistry and Physiology explored the use of this compound as a precursor for synthesizing new herbicides. The researchers found that derivatives of 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine exhibited selective herbicidal activity against several weed species, making them potential candidates for commercial development.

The synthesis of 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine can be achieved through various routes. One common method involves the iodination of 2-methoxy-3,5-dimethylpyridine using an appropriate iodinating agent such as iodine monochloride (ICl) or N-iodosuccinimide (NIS). The reaction conditions can be optimized to achieve high yields and selectivity. Another approach involves the direct functionalization of 2-methoxy-3,5-dimethylpyridine using transition metal-catalyzed reactions, such as palladium-catalyzed C-H activation followed by iodination.

The physical and chemical properties of 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine have been extensively studied. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. Its spectral properties have been characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing valuable information for its identification and purity assessment.

In terms of safety and handling, it is important to note that while 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine is not classified as a hazardous material under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

The future prospects for 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine are promising. Ongoing research continues to explore its potential applications in drug discovery and agrochemical development. Additionally, advancements in synthetic methods and catalytic processes are likely to improve the efficiency and sustainability of its production.

In conclusion, 4-Iodo-2-Methoxy-3,5-Dimethyl-Pyridine (CAS No. 1429510-63-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development.